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Compound of Interest

Compound Name: Acefylline Piperazine

Cat. No.: B094771 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of Acefylline Piperazine, a bronchodilator

and antiasthmatic agent. The document summarizes its core chemical properties, explores its

mechanism of action, and provides a foundation for further research and development.

Core Chemical Properties
Acefylline Piperazine is a salt composed of two molecules of the xanthine derivative Acefylline

and one molecule of Piperazine. This 2:1 stoichiometric ratio is crucial for its therapeutic

properties. The molecular formula and weight have been subject to some variation in literature;

however, the most consistent data points to the following:

Property Value Source(s)

Chemical Formula C₄H₁₀N₂·(C₉H₁₀N₄O₄)₂ [1]

Molecular Weight 562.54 g/mol [2]

Alternative Formula C₉H₁₀N₄O₄·½C₄H₁₀N₂ [3]

CAS Registry Number 18833-13-1 [1][2][3][4]

Note: Discrepancies in reported molecular weights and formulas exist across various

databases. The values presented here are based on the 2:1 salt composition, which is the most
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widely accepted.

Mechanism of Action: A Dual Approach
Acefylline Piperazine's therapeutic effects in respiratory conditions such as asthma,

emphysema, and bronchitis stem from its dual mechanism of action. It functions as both a non-

selective phosphodiesterase (PDE) inhibitor and an adenosine receptor antagonist.[1][2]

Phosphodiesterase Inhibition
The primary mechanism involves the inhibition of phosphodiesterase enzymes, which leads to

an increase in intracellular cyclic adenosine monophosphate (cAMP). Elevated cAMP levels in

bronchial smooth muscle cells result in relaxation and subsequent bronchodilation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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